Cas no 2034345-66-7 (1-[(naphthalen-1-yl)methyl]-3-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}urea)

• Product Name: 1-[(naphthalen-1-yl)methyl]-3-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}urea
• CAS No: 2034345-66-7
• MF: C₂₂H₁₉N₃OS
• MW: 373.4708
• CID: 5350063
• Update Time: 2025-05-24

1-[(naphthalen-1-yl)methyl]-3-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(naphthalen-1-ylmethyl)-3-[(2-thiophen-3-ylpyridin-3-yl)methyl]urea
• 1-(naphthalen-1-ylmethyl)-3-((2-(thiophen-3-yl)pyridin-3-yl)methyl)urea
• 1-[(naphthalen-1-yl)methyl]-3-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}urea

• Inchi： 1S/C22H19N3OS/c26-22(24-13-17-7-3-6-16-5-1-2-9-20(16)17)25-14-18-8-4-11-23-21(18)19-10-12-27-15-19/h1-12,15H,13-14H2,(H2,24,25,26)
• InChI Key： YLERJHRVGALHMX-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C(=C1[H])C1=C(C([H])=C([H])C([H])=N1)C([H])([H])N([H])C(N([H])C([H])([H])C1=C([H])C([H])=C([H])C2=C([H])C([H])=C([H])C([H])=C12)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 488
• XLogP3: 3.9
• Topological Polar Surface Area: 82.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-[(naphthalen-1-yl)methyl]-3-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}urea

Comprehensive Overview of 1-[(naphthalen-1-yl)methyl]-3-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}urea (CAS No. 2034345-66-7)

The compound 1-[(naphthalen-1-yl)methyl]-3-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}urea, identified by its CAS No. 2034345-66-7, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including a naphthalene core, a thiophene ring, and a pyridine moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a small-molecule inhibitor or ligand for targeting specific biological pathways, which aligns with the growing demand for precision medicine and targeted therapies.

In recent years, the scientific community has shown a heightened interest in heterocyclic compounds like 1-[(naphthalen-1-yl)methyl]-3-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}urea, due to their versatility in drug discovery. The compound's urea linkage and aromatic systems contribute to its ability to form stable interactions with proteins, making it a valuable scaffold for designing enzyme inhibitors or receptor modulators. This aligns with current trends in AI-driven drug discovery, where computational models are increasingly used to predict the bioactivity of such molecules.

From a synthetic chemistry perspective, the preparation of 1-[(naphthalen-1-yl)methyl]-3-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}urea involves multi-step organic transformations, including alkylation and condensation reactions. Its CAS No. 2034345-66-7 serves as a critical identifier for researchers sourcing the compound for experimental studies. The molecule's solubility and stability under physiological conditions are also key areas of investigation, as these properties directly impact its potential therapeutic utility.

The rise of personalized medicine and biomarker-driven therapies has further amplified the relevance of compounds like 1-[(naphthalen-1-yl)methyl]-3-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}urea. Its structural complexity allows for fine-tuning of pharmacokinetic properties, addressing common challenges such as bioavailability and metabolic stability. Additionally, the compound's fluorescence properties, derived from its aromatic systems, open doors for applications in bioimaging and diagnostic probes.

In material science, the thiophene-pyridine hybrid structure of this compound offers intriguing possibilities for organic electronics, including OLEDs and conductive polymers. The integration of naphthalene units enhances its thermal stability, a desirable trait for high-performance materials. This dual applicability in both biomedical and technological domains underscores the compound's multidisciplinary appeal.

As the demand for sustainable chemistry grows, researchers are also exploring greener synthetic routes for 1-[(naphthalen-1-yl)methyl]-3-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}urea. Catalytic methods and solvent-free reactions are being investigated to reduce environmental impact while maintaining high yields. This aligns with global initiatives to minimize waste and energy consumption in chemical manufacturing.

In summary, 1-[(naphthalen-1-yl)methyl]-3-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}urea (CAS No. 2034345-66-7) represents a compelling case study in modern chemical research. Its multifaceted applications, from drug development to advanced materials, highlight the compound's potential to address some of today's most pressing scientific challenges. Future studies will likely focus on optimizing its properties for specific use cases, leveraging cutting-edge tools like machine learning and high-throughput screening to unlock its full potential.